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Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898 Get Quote

An In-depth Technical Guide to Determining the Solubility Profile of 1-Morpholin-4-ylacetone
in Laboratory Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals to determine the solubility profile of 1-Morpholin-4-ylacetone. Due

to the limited availability of public quantitative solubility data for this compound, this document

focuses on establishing robust experimental protocols and data presentation standards.

Introduction to 1-Morpholin-4-ylacetone
1-Morpholin-4-ylacetone, with the molecular formula C7H13NO2 and a molecular weight of

approximately 143.19 g/mol , is a chemical compound whose solubility is a critical parameter

for its handling, formulation, and potential applications in research and development.[1][2]

Understanding its solubility in various laboratory solvents is fundamental for designing

experiments, developing formulations, and predicting its behavior in different chemical

environments.

Theoretical Solubility Considerations
The structure of 1-Morpholin-4-ylacetone, containing a morpholine ring and a ketone group,

suggests a degree of polarity. The morpholine moiety contains both an ether and a tertiary

amine, capable of hydrogen bonding with protic solvents. The ketone group also contributes to

the molecule's polarity. Based on the principle of "like dissolves like," it is anticipated that 1-
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Morpholin-4-ylacetone will exhibit higher solubility in polar solvents (both protic and aprotic)

and lower solubility in nonpolar solvents.

Quantitative Solubility Data
As of the last update, specific quantitative solubility data for 1-Morpholin-4-ylacetone in a

range of laboratory solvents is not widely published. Therefore, experimental determination is

necessary. The following table is provided as a template for recording experimentally

determined solubility data.

Table 1: Experimentally Determined Solubility of 1-Morpholin-4-ylacetone

Solvent
Classificati
on

Solvent
Name

Temperatur
e (°C)

Solubility (
g/100 mL)

Molarity
(mol/L)

Observatio
ns

Polar Protic Water 25

Ethanol 25

Methanol 25

Isopropanol 25

Polar Aprotic Acetone 25

Acetonitrile 25

Dimethylform

amide (DMF)
25

Dimethyl

Sulfoxide

(DMSO)

25

Nonpolar Hexane 25

Toluene 25

Diethyl Ether 25

Dichlorometh

ane (DCM)
25
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Experimental Protocols for Solubility Determination
The following protocols are recommended for the accurate determination of the solubility of 1-
Morpholin-4-ylacetone. The choice of method may depend on the expected solubility and the

resources available.

Equilibrium Solubility Method (Shake-Flask Method)
This is a widely accepted method for determining the equilibrium solubility of a compound in a

specific solvent.[3][4][5] It is based on the principle of allowing a saturated solution to reach

equilibrium, followed by the quantification of the dissolved solute.

Materials and Equipment:

1-Morpholin-4-ylacetone (solid form)

Selected laboratory solvents (high purity)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

quantification

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of solid 1-Morpholin-4-ylacetone to a vial. The excess

solid is crucial to ensure that a saturated solution is formed.

Solvent Addition: Add a known volume of the selected solvent to the vial.
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Equilibration: Tightly cap the vials and place them in a shaker or incubator set to a constant

temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to reach equilibrium. This

can range from 24 to 72 hours.[4][6] Preliminary studies may be needed to determine the

optimal equilibration time.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. To ensure complete separation of the undissolved solid, centrifuge the vials at a

high speed.

Sample Collection: Carefully withdraw a sample from the clear supernatant. To remove any

remaining solid particles, filter the sample using a syringe filter.

Quantification: Accurately dilute the filtered sample with a suitable solvent to a concentration

within the linear range of the analytical method (e.g., HPLC, GC). Analyze the diluted sample

to determine the concentration of 1-Morpholin-4-ylacetone.

Calculation: Calculate the solubility from the measured concentration and the dilution factor.

Express the solubility in appropriate units (e.g., g/100 mL, mg/mL, or mol/L).

Visual Method for Preliminary Assessment
A simple, qualitative assessment can be performed to estimate the solubility and to determine

the appropriate amount of substance for the quantitative methods.

Procedure:

Add a small, known amount of 1-Morpholin-4-ylacetone (e.g., 10 mg) to a test tube.

Add the solvent in small, measured increments (e.g., 0.1 mL at a time).

After each addition, vortex or shake the tube vigorously for a set period (e.g., 60 seconds)

and visually inspect for complete dissolution.[7]

Record the volume of solvent required to completely dissolve the solute.

Visualizations
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The following diagrams illustrate the experimental workflow for determining the solubility of 1-
Morpholin-4-ylacetone.

Start: Obtain pure
1-Morpholin-4-ylacetone and solvents

Sample Preparation:
Add excess solid to vial

Add known volume of solvent

Equilibration:
Shake at constant temperature

(e.g., 24-72 hours)

Phase Separation:
Centrifuge to pellet
undissolved solid

Sample Collection:
Withdraw and filter supernatant

Quantification:
Analyze concentration

(e.g., HPLC, GC)

Data Analysis:
Calculate solubility

End: Report solubility profile
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Click to download full resolution via product page

Caption: Workflow for Equilibrium Solubility Determination.

Safety Precautions
Standard laboratory safety practices should be followed when handling 1-Morpholin-4-
ylacetone and the various solvents. This includes the use of personal protective equipment

(PPE) such as safety goggles, gloves, and a lab coat. All procedures should be performed in a

well-ventilated area or a fume hood, especially when working with volatile solvents. Refer to the

Safety Data Sheet (SDS) for 1-Morpholin-4-ylacetone and each solvent for specific handling

and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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